Cas no 329929-23-9 (N-(2-bromophenyl)-2-[4-(4-fluorophenyl)piperazin-1-yl]acetamide)

• Product Name: N-(2-bromophenyl)-2-[4-(4-fluorophenyl)piperazin-1-yl]acetamide
• CAS No: 329929-23-9
• MF: C₁₈H₁₉BrFN₃O
• MW: 392.265366792679
• CID: 6787076
• PubChem ID: 981653
• Update Time: 2025-06-12

N-(2-bromophenyl)-2-[4-(4-fluorophenyl)piperazin-1-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• MLS001165787
• N-(2-bromophenyl)-2-(4-(4-fluorophenyl)piperazin-1-yl)acetamide
• JS-1398
• HMS2864G05
• N-(2-bromophenyl)-2-[4-(4-fluorophenyl)piperazino]acetamide
• SMR000550424
• AKOS000676439
• N-(2-bromophenyl)-2-[4-(4-fluorophenyl)piperazin-1-yl]acetamide
• N-(2-BROMO-PHENYL)-2-(4-(4-FLUORO-PHENYL)-PIPERAZIN-1-YL)-ACETAMIDE
• N-(2-Bromophenyl)-2-(4-(4-fluorophenyl)piperazino)acetamide
• 329929-23-9
• CHEMBL1532209

• Inchi： 1S/C18H19BrFN3O/c19-16-3-1-2-4-17(16)21-18(24)13-22-9-11-23(12-10-22)15-7-5-14(20)6-8-15/h1-8H,9-13H2,(H,21,24)
• InChI Key： ITOJNTCNBXIROT-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1NC(CN1CCN(C2C=CC(=CC=2)F)CC1)=O

Computed Properties

• Exact Mass: 391.06955g/mol
• Monoisotopic Mass: 391.06955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 35.6Ų

Additional information on N-(2-bromophenyl)-2-[4-(4-fluorophenyl)piperazin-1-yl]acetamide

Research Brief on N-(2-bromophenyl)-2-[4-(4-fluorophenyl)piperazin-1-yl]acetamide (CAS: 329929-23-9)

N-(2-bromophenyl)-2-[4-(4-fluorophenyl)piperazin-1-yl]acetamide (CAS: 329929-23-9) is a compound of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been the subject of recent investigations due to its potential pharmacological properties. The compound integrates a bromophenyl moiety and a fluorophenylpiperazine group, which are known to influence receptor binding and pharmacokinetic profiles. Recent studies have focused on its synthesis, biological activity, and potential therapeutic applications, particularly in neurological and psychiatric disorders.

The synthesis of N-(2-bromophenyl)-2-[4-(4-fluorophenyl)piperazin-1-yl]acetamide involves multi-step organic reactions, with a focus on optimizing yield and purity. Recent advancements in synthetic methodologies have enabled more efficient production of this compound, facilitating further biological evaluation. Analytical techniques such as NMR spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC) have been employed to confirm the structural integrity and purity of the synthesized product.

Pharmacological studies have explored the compound's interaction with various neurotransmitter systems, particularly its affinity for dopamine and serotonin receptors. Preliminary in vitro assays indicate that N-(2-bromophenyl)-2-[4-(4-fluorophenyl)piperazin-1-yl]acetamide exhibits moderate to high binding affinity for specific receptor subtypes, suggesting potential utility in modulating neurotransmission. These findings are supported by molecular docking studies, which highlight the compound's ability to fit into the binding pockets of target receptors.

In vivo studies have further elucidated the compound's pharmacokinetic and pharmacodynamic properties. Animal models have been used to assess its bioavailability, metabolic stability, and brain penetration. Results suggest that N-(2-bromophenyl)-2-[4-(4-fluorophenyl)piperazin-1-yl]acetamide demonstrates favorable pharmacokinetic profiles, with adequate blood-brain barrier penetration and acceptable metabolic half-life. These properties are critical for its potential application in central nervous system (CNS) disorders.

The therapeutic potential of N-(2-bromophenyl)-2-[4-(4-fluorophenyl)piperazin-1-yl]acetamide is currently being explored in the context of neuropsychiatric conditions such as schizophrenia, anxiety, and depression. Its unique receptor binding profile may offer advantages over existing treatments, including reduced side effects and improved efficacy. However, further preclinical and clinical studies are required to fully assess its safety and therapeutic potential.

In conclusion, N-(2-bromophenyl)-2-[4-(4-fluorophenyl)piperazin-1-yl]acetamide (CAS: 329929-23-9) represents a promising candidate for drug development in the field of neuropharmacology. Continued research efforts are needed to optimize its pharmacological properties and evaluate its clinical applicability. This compound exemplifies the ongoing innovation in chemical biology and medicinal chemistry, highlighting the importance of interdisciplinary approaches in drug discovery.